Cas no 1006327-22-5 (1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole)

• Product Name: 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole
• CAS No: 1006327-22-5
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• MDL: MFCD04970858
• CID: 3059554
• PubChem ID: 7147384
• Update Time: 2025-05-26

1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1',5'-Dimethyl-1H,1'H-3,4'-bipyrazole
• 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole
• CS-0279759
• SCHEMBL21233194
• AKOS000311229
• Z1198165056
• DTXSID201297113
• STK349796
• BBL040064
• NCGC00339697-01
• 1',5'-Dimethyl-1H,1'H-[3,4']bipyrazolyl
• 1',5'-DIMETHYL-1H-3,4'-BIPYRAZOLE
• 1006327-22-5
• 1a(2),5a(2)-Dimethyl-3,4a(2)-bi-1H-pyrazole
• AB01332073-02
• EN300-229857
• 1,5-dimethyl-4-(1H-pyrazol-5-yl)pyrazole
• GQB32722

• MDL： MFCD04970858
• Inchi： 1S/C8H10N4/c1-6-7(5-10-12(6)2)8-3-4-9-11-8/h3-5H,1-2H3,(H,9,11)
• InChI Key： PSTZZJLKXUAJAQ-UHFFFAOYSA-N
• SMILES： N1(C)C(C)=C(C=N1)C1=CC=NN1

Computed Properties

• Exact Mass: 162.090546336Da
• Monoisotopic Mass: 162.090546336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole

Professional Introduction to Compound with CAS No. 1006327-22-5 and Product Name: 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole

The compound with the CAS number 1006327-22-5 and the product name 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular framework of 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole consists of multiple fused rings, which contribute to its unique chemical properties and reactivity. These structural features make it a promising candidate for further exploration in various biochemical pathways and disease models.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel heterocyclic compounds, owing to their diverse biological activities and synthetic versatility. Among these, pyrazole derivatives have emerged as a crucial class of molecules due to their ability to interact with biological targets in complex ways. The presence of multiple nitrogen atoms in the pyrazole ring system enhances the compound's potential for binding to proteins and enzymes, making it an attractive scaffold for drug design. Specifically, 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole exhibits interesting pharmacological properties that have been the subject of extensive research.

One of the most compelling aspects of this compound is its role as a key intermediate in the synthesis of more complex pharmacophores. The dimethyl substitution at the 1 and 5 positions provides stability to the molecule while allowing for further functionalization at other sites. This flexibility has enabled researchers to modify the compound's structure to enhance its bioavailability and target specificity. Furthermore, the pyrazol-3-yl moiety at the 4-position introduces additional hydrogen bonding capabilities, which can be exploited to improve binding affinity with biological receptors.

Recent studies have highlighted the potential of 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole in addressing various therapeutic challenges. For instance, preliminary investigations suggest that this compound may exhibit anti-inflammatory properties by modulating key signaling pathways involved in immune responses. The pyrazole core is known to interact with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central mediators of inflammation. By targeting these enzymes, 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole could potentially reduce inflammation without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Additionally, the compound has shown promise in preclinical models as a potential treatment for neurological disorders. The ability of pyrazole derivatives to cross the blood-brain barrier makes them particularly suitable for addressing central nervous system (CNS) conditions. Research indicates that 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole may interact with neurotransmitter receptors such as serotonin and dopamine receptors, which are implicated in mood disorders like depression and anxiety. By modulating these receptors, the compound could offer a new therapeutic approach for managing these conditions.

The synthesis of 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole involves a multi-step process that showcases the ingenuity of modern organic chemistry techniques. The introduction of methyl groups at specific positions requires precise control over reaction conditions to ensure high yield and purity. Advanced catalytic methods have been employed to facilitate these transformations efficiently. For example, transition metal-catalyzed cross-coupling reactions have proven invaluable in constructing the complex ring system of this compound. These methods not only enhance reaction efficiency but also minimize byproduct formation, ensuring a cleaner synthetic pathway.

The analytical characterization of 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole has been conducted using state-of-the-art spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These analyses have provided detailed insights into the compound's molecular structure and purity profile. NMR spectroscopy has been particularly useful in confirming the connectivity of atoms within the pyrazole ring system, while MS has enabled accurate determination of molecular weight and fragmentation patterns. X-ray crystallography has further validated the structural configuration by providing high-resolution three-dimensional images of single crystals.

In terms of pharmacokinetic properties, 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole has been evaluated for its solubility, stability, and metabolic profile. The compound exhibits moderate solubility in common organic solvents but limited solubility in water, which may impact its formulation as an oral or injectable drug. Stability studies have shown that under physiological conditions, the compound remains intact for extended periods without significant degradation. Metabolic studies indicate that it is primarily metabolized through oxidative pathways involving cytochrome P450 enzymes.

The potential therapeutic applications of 1,5-dimethyl-4-(1H-pyrazol-3-yl)-1H-pyrazole extend beyond anti-inflammatory and neurological disorders. Emerging research suggests that this compound may also possess antimicrobial properties by interfering with bacterial cell wall synthesis or DNA replication mechanisms. The pyrazole moiety is known to disrupt bacterial enzymes such as dihydrofolate reductase (DHFR), which are essential for bacterial growth and survival. This makes 1,5-dimethyl-4-(1H-pyrazol-3-yll)-l'H--py raz ole* a promising candidate for developing novel antibiotics against resistant bacterial strains.

Future directions in research on l,5--dimeth yl--4--(l"H--py ra z ol--3--yi l)--l"H--py ra z ole* include exploring its interactions with other biological targets and optimizing its pharmacological profile through structure-based drug design approaches。 Computational modeling techniques such as molecular docking have been increasingly used to predict how this compo und might bind to various protein targets。 These simulations can help identify key interaction points between *l,*S--dimeth yl--4--(l"H--py ra z ol--3--yi l)--l"H--py ra z ole* and biological receptors， providing valuable insights into its mechanism of action。

In conclusion，the compo und with CAS no。 1006327--22--S， known as *l,*S--dimeth yl--4--(l"H--py ra z ol--3--yi l)--l"H--py ra z ole*， represents a significant advancement in medicinal chemistry。 Its unique structural features， coupled with promising preclinical data， make it a valuable scaffold for developing novel therapeutic agents。 Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications across various disease areas。